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Compound of Interest

Compound Name: 3-Pyridylamide oxime

Cat. No.: B074858 Get Quote

Essential Safety and Handling Guide for 3-
Pyridylamide Oxime
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Pyridylamide oxime (also known as 3-Pyridinealdoxime). The

information is intended for researchers, scientists, and professionals in drug development to

ensure safe laboratory practices.

Chemical and Physical Properties
A summary of the key quantitative data for 3-Pyridylamide oxime is presented below.

Property Value Reference

CAS Number 1193-92-6 [1][2]

Molecular Formula C6H6N2O [2]

Molecular Weight 137.14 g/mol [3]

Appearance White powder [1][2]

Melting Point 149 - 153 °C (300.2 - 307.4 °F) [2]

Purity ≥97.0% [3]
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Hazard Identification and Personal Protective
Equipment (PPE)
Emergency Overview: Caution! May cause eye and skin irritation. May cause respiratory and

digestive tract irritation. The toxicological properties of this material have not been fully

investigated.[1]

Recommended Personal Protective Equipment (PPE)
To mitigate risks, the following personal protective equipment is mandatory when handling 3-
Pyridylamide oxime.

Protection Type Specific PPE Requirement Rationale

Eye and Face Protection

Chemical safety goggles

meeting ANSI Z87.1

standards. A face shield should

be worn in addition to goggles

when there is a risk of

splashing.[4][5]

Protects against eye irritation

from dust particles and

potential splashes.[1][2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). A flame-

resistant lab coat and long-

sleeved clothing to cover all

exposed skin.[4][6][7]

Prevents skin irritation upon

contact.[1][2] Contaminated

clothing should be removed

and washed before reuse.[1]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator is

required if dust is generated or

if working outside of a fume

hood.[8][9]

Prevents respiratory tract

irritation from inhalation of

dust.[1][2]

Footwear
Closed-toe shoes are required

in all laboratory settings.[4]

Protects feet from spills and

falling objects.

Operational Plan: Safe Handling Protocol
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Adherence to a strict, step-by-step operational protocol is crucial for minimizing exposure and

ensuring safety.

Engineering Controls
Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume

hood to minimize dust generation and accumulation.[1][10]

An eyewash station and a safety shower must be readily accessible in the immediate work

area.[1][2]

Step-by-Step Handling Procedure
Preparation:

Review the Safety Data Sheet (SDS) for 3-Pyridylamide oxime before beginning work.[5]

Ensure the work area is clean and uncluttered.[10]

Don all required PPE as specified in the table above.

Handling:

Avoid breathing dust.[2] Minimize dust generation during handling and weighing.

Avoid contact with eyes, skin, and clothing.[1]

Do not eat, drink, or smoke in the work area.[2][10]

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material.

Storage:

Store in a tightly closed container.[1][2]

Keep in a cool, dry, and well-ventilated area away from incompatible substances.[1]

Post-Handling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pim-resources.coleparmer.com/sds/69995.pdf
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://pim-resources.coleparmer.com/sds/69995.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2567922&productDescription=PYRIDN-3-CARBXALDOXIME+98+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b074858?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2567922&productDescription=PYRIDN-3-CARBXALDOXIME+98+100G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/69995.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2567922&productDescription=PYRIDN-3-CARBXALDOXIME+98+100G&vendorId=VN00024248&countryCode=US&language=en
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://pim-resources.coleparmer.com/sds/69995.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2567922&productDescription=PYRIDN-3-CARBXALDOXIME+98+100G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/69995.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash hands thoroughly with soap and water after handling.[1][2]

Clean the work surface to decontaminate it.

Properly remove and store or dispose of PPE.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical attention.[1][2]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[1][2]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious

person. Seek medical attention.[1]

Disposal Plan
Dispose of 3-Pyridylamide oxime and any contaminated materials as hazardous waste.

Step-by-Step Disposal Protocol
Waste Collection:

Collect waste 3-Pyridylamide oxime and any materials contaminated with it (e.g., gloves,

weighing paper, paper towels) in a designated, properly labeled, and sealed hazardous

waste container.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the chemical name: "3-
Pyridylamide oxime".

Storage of Waste:
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Store the sealed waste container in a designated, secure area away from incompatible

materials, pending pickup by a licensed waste disposal contractor.

Disposal:

Dispose of the contents and the container in accordance with all applicable local, state,

and federal regulations at an approved waste disposal plant.[2] Do not dispose of it down

the drain.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of 3-
Pyridylamide oxime.
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Caption: Workflow for Safe Handling and Disposal of 3-Pyridylamide Oxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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